6-Chloro-5-isopropylthioindoline
Cat. No. B8490683
M. Wt: 227.75 g/mol
InChI Key: PDNGOOLQHBQWLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05834494
Procedure details
6-Chloro-5-isopropylthioindole (D65) (0.49 g, 2.16 mmol) was treated with sodium cyanoborohydride as in the method of Description 10 to give the title compound (0.35 g, 71%) as a yellow oil.
Name
6-Chloro-5-isopropylthioindole
Quantity
0.49 g
Type
reactant
Reaction Step One
Name
Yield
71%
Identifiers
|
REACTION_CXSMILES
|
[Cl:1][C:2]1[CH:10]=[C:9]2[C:5]([CH:6]=[CH:7][NH:8]2)=[CH:4][C:3]=1[S:11][CH:12]([CH3:14])[CH3:13].C([BH3-])#N.[Na+]>>[Cl:1][C:2]1[CH:10]=[C:9]2[C:5]([CH2:6][CH2:7][NH:8]2)=[CH:4][C:3]=1[S:11][CH:12]([CH3:14])[CH3:13] |f:1.2|
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Inputs
Step One
|
Name
|
6-Chloro-5-isopropylthioindole
|
|
Quantity
|
0.49 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=C(C=C2C=CNC2=C1)SC(C)C
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(#N)[BH3-].[Na+]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=C(C=C2CCNC2=C1)SC(C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.35 g | |
| YIELD: PERCENTYIELD | 71% | |
| YIELD: CALCULATEDPERCENTYIELD | 71.1% |
Source
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Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
